Cas no 27378-49-0 (POLY-L-ORNITHINE HYDROBROMIDE)

Poly-L-ornithine hydrobromide is a synthetic polycationic amino acid polymer derived from L-ornithine, commonly used as a coating agent to enhance cell adhesion in cell culture applications. Its positively charged structure promotes electrostatic interactions with negatively charged cell membranes, improving attachment and spreading for sensitive cell types, including primary neurons and endothelial cells. The hydrobromide salt form ensures solubility in aqueous solutions, facilitating uniform coating. This polymer is valued for its consistent molecular weight distribution and batch-to-batch reproducibility, making it a reliable tool for in vitro studies. It is also employed in biomedical research for its biocompatibility and ability to support extracellular matrix deposition.

POLY-L-ORNITHINE HYDROBROMIDE structure

Product Name:POLY-L-ORNITHINE HYDROBROMIDE

CAS No:27378-49-0

MF:C₅H₁₃BrN₂O₂

MW:213.072920560837

MDL:MFCD00237231

CID:251126

PubChem ID:24898574

Update Time:2025-06-07

POLY-L-ORNITHINE HYDROBROMIDE Chemical and Physical Properties

Names and Identifiers

- POLY-L-ORNITHINE HYDROBROMIDE
- POLY-L-ORNITHINE HYDROBROMIDE MW 5000-20000
- L-Ornithine,homopolymer,hydrobromide
- POLY-L-ORNITHINE
- POLY-L-ORNITHINE HBR
- poly-l-ornithine solution
- poly-L-ornithine solution mol. wt.*30,000-70,000
- Poly-L-alpha-ornithine hydrobromide
- DL-Ornithine monohydrobromide
- NSC527495
- NSC-527495
- SCHEMBL221847
- 2,5-diaminopentanoic acid hydrobromide
- 27378-49-0
- AKOS015834115
- dl-ornithine hydrobromide
- DTXSID20950073
- 74499-01-7
- Ornithine--hydrogen bromide (1/1)
- 2,5-diaminopentanoic acid;hydrobromide
- FT-0641526
- PPoly-L-ornithine hydrobromide
- DB-055886
- MDL： MFCD00237231
- Inchi： 1S/C5H12N2O2.BrH/c6-3-1-2-4(7)5(8)9;/h4H,1-3,6-7H2,(H,8,9);1H
- InChI Key： GWRQMKDBBHFVIZ-UHFFFAOYSA-N
- SMILES： Br.OC(C(CCCN)N)=O

Computed Properties

Exact Mass: 132.09000
Monoisotopic Mass: 212.01604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 95
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 89.3Å²

Experimental Properties

Color/Form: Not determined
PSA: 89.34000
LogP: 0.53780
Solubility: Not determined
Color/Form: 0.01%

POLY-L-ORNITHINE HYDROBROMIDE Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

POLY-L-ORNITHINE HYDROBROMIDE Pricemore >>

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